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Compound of Interest

Compound Name: Cupric hydroxide

Cat. No.: B079786

An In-depth Review of the Chemical Formula, Properties, Synthesis, and Biological Relevance
of Cupric Hydroxide for Researchers, Scientists, and Drug Development Professionals.

Introduction

Cupric hydroxide, with the chemical formula Cu(OH)z, is an inorganic compound that
presents as a pale greenish-blue or bluish-green solid.[1] While traditionally utilized in
agriculture as a fungicide and bactericide, recent advancements in nanotechnology have
unveiled its potential in biomedical applications, garnering interest from the scientific and
pharmaceutical research communities. This technical guide provides a comprehensive
overview of the chemical and physical properties of cupric hydroxide, detailed experimental
protocols for its synthesis and characterization, and an exploration of its emerging roles in drug
development.

Chemical and Physical Properties

Cupric hydroxide is a weakly basic compound with low solubility in water.[1][2] Its properties
are summarized in the tables below.

General Properties
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Property Value Reference
Chemical Formula Cu(OH)2 [11[3]
Molar Mass 97.561 g/mol [1][3]
Appearance Blue or blue-green solid [11[3]
Odor Odorless [3]
Property Value Reference
Density 3.368 g/cm? [1][3]
) ) Decomposes at 80 °C (176 °F;
Melting Point [11[3]
353 K) to CuO
Solubility in water Negligible [1]
Solubility Product (Ksp) 2.20x 1020 [1]
Insoluble in ethanol; soluble in
Solubility NH4OH, acids, and [11[4115]
concentrated alkali
Magnetic Susceptibility (x) +1170.0-10-°% cm3/mol [1]
Thermochemical Data
Property Value Reference
Standard Molar Entropy
108 J-mol-1.K-1 [1]
(S©29)
Standard Enthalpy of
-450 kJ-mol—1 [1]

Formation (AfHO95)

Experimental Protocols
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Detailed methodologies for the synthesis and characterization of cupric hydroxide are crucial
for reproducible research.

Synthesis of Cupric Hydroxide by Co-Precipitation

This method involves the reaction of a soluble copper(ll) salt with a hydroxide source.

Materials:

Copper(ll) sulfate pentahydrate (CuSOa4-5H20)

e Sodium hydroxide (NaOH)

o Distilled water

o Beakers

e Magnetic stirrer and stir bar

e Buchner funnel and filter paper

e Oven

Procedure:

Prepare a 0.1 M solution of copper(ll) sulfate pentahydrate by dissolving the appropriate
amount in distilled water.

e Prepare a 0.2 M solution of sodium hydroxide by dissolving the appropriate amount in
distilled water.

o While stirring vigorously, slowly add the sodium hydroxide solution to the copper(ll) sulfate
solution. A pale blue precipitate of cupric hydroxide will form immediately.

» Continue stirring for 30 minutes to ensure the reaction goes to completion.
o Separate the precipitate by vacuum filtration using a Buchner funnel and filter paper.

o Wash the precipitate several times with distilled water to remove any unreacted salts.
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» Dry the collected cupric hydroxide in an oven at a temperature below 80°C to avoid
decomposition.

Thermal Decomposition of Cupric Hydroxide

This protocol describes the conversion of cupric hydroxide to cupric oxide.

Materials:

Cupric hydroxide (Cu(OH)2) powder

Crucible

Bunsen burner or furnace

Tongs

Analytical balance

Procedure:

Weigh a clean, dry crucible.

e Add a known mass of cupric hydroxide powder to the crucible.

» Heat the crucible gently at first, then more strongly, using a Bunsen burner or in a furnace set
to a temperature above 100°C (e.g., 160-180°C).[6]

e Observe the color change of the solid from blue/green to black, indicating the formation of
copper(ll) oxide (CuO).

» Continue heating until the mass of the crucible and its contents becomes constant, signifying
the complete decomposition of the cupric hydroxide.

« Allow the crucible to cool to room temperature in a desiccator to prevent reabsorption of
moisture.

e Weigh the crucible and the resulting copper(ll) oxide.
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Chemical Reactions and Logical Relationships

The chemical behavior of cupric hydroxide can be visualized through reaction diagrams.

20H" (aq)
(Concentrated Alkali)

4NHs (aq)
(Ammonia)
CuO (s)
(Cupric Oxide)
2H* (aq)
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(Cupric Hydroxide) (Water)
+ 4NHs
[Cu(NHs)4]2* (aq)
+ 20H- (Tetraamminecopper(ll))

[Cu(OH)4]*~ (aq)
(Tetrahydroxocuprate(ll))

Click to download full resolution via product page

Caption: Key chemical reactions of cupric hydroxide.

Experimental Workflow: Synthesis and
Characterization

The following diagram outlines a typical workflow for the synthesis and subsequent
characterization of cupric hydroxide nanoparticles.
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Caption: Workflow for cupric hydroxide nanoparticle synthesis.
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Biological Activity and Relevance in Drug
Development

Recent research has highlighted the potential of cupric hydroxide, particularly in nanoparticle
form, for various biomedical applications. This has opened new avenues for its use in drug
development.

Antimicrobial, Antioxidant, and Anticancer Properties

Studies have shown that cupric hydroxide nanorods exhibit significant antimicrobial activity
against various bacterial and fungal strains.[7] Furthermore, they have demonstrated dose-
dependent antioxidant activity and cytotoxic effects against cancer cell lines, such as MCF-7
breast cancer cells.[7] The proposed mechanism for its biological activity involves the
generation of reactive oxygen species (ROS), which can induce oxidative stress, leading to
DNA damage and cell death.[8][9]

Enzyme-Mimetic Activity

Glycine-functionalized copper(ll) hydroxide nanoparticles have been shown to possess intrinsic
superoxide dismutase (SOD)-like activity.[10] SODs are crucial enzymes that protect cells from
oxidative damage by catalyzing the dismutation of superoxide radicals. This enzyme-mimetic
property makes these nanoparticles promising candidates for therapeutic applications aimed at
mitigating oxidative stress-related diseases.[10]

The following diagram illustrates the potential biological effects of cupric hydroxide
nanoparticles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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